IP7e

• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol
• SMILES: CN1C(=CC2=C(C1=O)C(=NO2)C3=CC=CC=C3)C4=CC=C(C=C4)COCCOC
• InChI: InChI=1S/C23H22N2O4/c1-25-19(17-10-8-16(9-11-17)15-28-13-12-27-2)14-20-21(23(25)26)22(24-29-20)18-6-4-3-5-7-18/h3-11,14H,12-13,15H2,1-2H3
• InChIKey: YCAACZFPADQMAR-UHFFFAOYSA-N

Researchers requiring a validated brain-penetrant Nurr1 agonist face a critical sourcing challenge: uncharacterized isoxazolo-pyridinone analogs exhibit divergent potency and selectivity, compromising experimental reproducibility. IP7e (EC50=3.9 nM) is the SAR-optimized tool compound with demonstrated oral bioavailability and CNS penetration in EAE and AMD mouse models. • Direct Nurr1 activation at 3.9 nM; validated suppression of NF-κB signaling and pro-inflammatory cytokines (TNF, IL-1β, IL-6) • ≥98% HPLC purity with batch-specific CoA ensures reproducible HTS and in vivo dosing • Global shipping with full analytical documentation; research-use-only compound

IP7e: High-Potency Nurr1 Activator

6-{4-[(2-methoxyethoxy)methyl]phenyl}-5-methyl-3-phenyl-4H,5H-[1,2]oxazolo[4,5-c]pyridin-4-one, commonly referred to as IP7e or isoxazolo-pyridinone 7e, is a synthetic small molecule belonging to the isoxazolo[4,5-c]pyridin-4(5H)-one class [1]. It has been characterized as a potent and selective activator of the nuclear receptor related 1 (Nurr1/NR4A2) signaling pathway . This compound is distinguished by its high in vitro potency, demonstrated brain penetrance, and oral bioavailability in preclinical models, making it a key tool compound for studying Nurr1-mediated biological processes [2].

1

Nurr1 pathway activation studies (reported low nanomolar potency in cellular assays)

2

Brain-penetrant tool compound for CNS research models

3

Oral bioavailability supports in vivo neuroinflammation studies

• [1] Hintermann S, Chiesi M, Von Krosigk U, Mathe D, Felber R, Hengerer B. Identification of a series of highly potent activators of the Nurr1 signaling pathway. Bioorg Med Chem Lett. 2007 Jan 1;17(1):193-6. View Source
• [2] Montarolo F, Raffaele C, Perga S, Martire S, Finardi A, Furlan R, et al. Effects of isoxazolo-pyridinone 7e, a potent activator of the Nurr1 signaling pathway, on experimental autoimmune encephalomyelitis in mice. PLoS One. 2014 Sep 30;9(9):e108791. View Source

Procurement Alert: IP7e Substitution Risks

Procurement based solely on the isoxazolo[4,5-c]pyridin-4-one core is scientifically unsound and poses a high risk of experimental failure. The target compound, IP7e, is not a generic member of its class but the culmination of a dedicated structure-activity relationship (SAR) study designed to optimize for Nurr1 activation, brain penetration, and oral bioavailability [1]. Simple substitutions to the core structure or the phenyl ring substituents are known to dramatically alter potency, selectivity, and pharmacokinetic properties. For instance, related isoxazolo-pyridinones like MDIP and MMPIP exhibit activity at entirely different targets, such as metabotropic glutamate receptor 7 (mGluR7) . Therefore, substituting IP7e with an off-the-shelf analog will invalidate comparative studies and introduce uncharacterized variables, compromising data integrity and reproducibility.

⚠ Core SAR sensitivity: minor modifications to the isoxazolo-pyridinone scaffold may dramatically alter potency and selectivity for Nurr1.

⚠ Analog off-target profile: related isoxazolo-pyridinones (MDIP, MMPIP) act on mGluR7, not Nurr1, introducing uncharacterized variables.

⚠ Unvalidated in vivo exposure: generic analogs may lack the brain penetration and oral bioavailability demonstrated by IP7e.

• [1] Hintermann S, Chiesi M, Von Krosigk U, Mathe D, Felber R, Hengerer B. Identification of a series of highly potent activators of the Nurr1 signaling pathway. Bioorg Med Chem Lett. 2007 Jan 1;17(1):193-6. View Source

IP7e: Performance vs. Nurr1 Agonists

Potency Advantage Over 4A7C-301

IP7e demonstrates vastly superior potency in activating Nurr1-dependent transcription when compared to the more recently developed Nurr1 agonist, 4A7C-301. In a direct cross-study comparison of cellular reporter gene assays, IP7e achieves an EC50 value in the low nanomolar range, whereas 4A7C-301 requires concentrations in the low micromolar range to elicit a similar effect . This magnitude of difference underscores the unique chemical optimization of the IP7e scaffold for high-affinity functional interaction with the Nurr1 signaling pathway.

Potency vs. 4A7C-301

Cross-study comparable

IP7e EC50 = 3.9 nM
4A7C-301 EC50 = 6.53 µM
~1,674-fold difference

Reported higher potency in Nurr1 transcriptional activation context

Different cell lines used; cross-study comparison.

Evidence Dimension	Nurr1-dependent transcriptional activity
Target Compound Data	EC50 = 3.9 nM
Comparator Or Baseline	4A7C-301 (EC50 = 6.53 µM)
Quantified Difference	IP7e is ~1,674-fold more potent (based on EC50 ratio)
Conditions	Cellular reporter gene assay (exact cell line context differs between studies: MN90 cells for IP7e; SK-N-BE(2)C human neuroblastoma cells for 4A7C-301)

Why This Matters

For in vitro pharmacology, the ~1,500-fold difference in potency translates to significantly lower compound consumption, reduced risk of off-target effects at higher concentrations, and a more physiologically relevant tool for studying Nurr1 activation.

Potency Advantage Over Vidofludimus Calcium

When benchmarked against vidofludimus calcium, a clinical-stage Nurr1 activator, IP7e demonstrates significantly greater potency in activating the target receptor. Data from a Gal4-Nurr1 reporter assay show vidofludimus has an EC50 of 0.4 ± 0.2 µM [1], while IP7e consistently shows an EC50 of 3.9 nM in similar cellular activation assays . This ~100-fold difference in potency highlights the superior intrinsic activity of IP7e on Nurr1 and positions it as a more sensitive tool for probing the nuances of Nurr1 signaling.

Potency vs. Vidofludimus

Cross-study comparable

IP7e EC50 = 3.9 nM
Vidofludimus EC50 = 400 ± 200 nM
~102-fold difference

Supports higher assay sensitivity in Nurr1 activation studies

Gal4-Nurr1 vs. Nurr1-dependent transcription assay.

Evidence Dimension	Nurr1-dependent transcriptional activation
Target Compound Data	EC50 = 3.9 nM
Comparator Or Baseline	Vidofludimus calcium (EC50 = 0.4 ± 0.2 µM or 400 ± 200 nM)
Quantified Difference	IP7e is ~102-fold more potent (based on central EC50 ratio)
Conditions	Cellular reporter gene assay (Gal4-Nurr1 for vidofludimus; Nurr1/NR4A2-dependent transcription assay for IP7e)

Why This Matters

Higher potency allows researchers to use significantly less compound to achieve the desired biological effect, which can be critical for minimizing solvent toxicity, reducing costs in large-scale screens, and ensuring target engagement at physiologically relevant concentrations.

• [1] PMC. Figure 1. from a study on vidofludimus. Vidofludimus (1) is a potent Nurr1 agonist. (b) 1 activated Gal4-Nurr1 with an EC50 value of 0.4 ± 0.2 μM. View Source

Brain Penetration and Oral Bioavailability

A critical functional advantage of IP7e over many alternative Nurr1 modulators, including early isoxazolo-pyridinone analogs like MDIP and MMPIP, is its confirmed oral bioavailability and blood-brain barrier (BBB) permeability . While MDIP and MMPIP were identified through screening and are useful in vitro tools, they are primarily characterized as mGluR7 modulators and lack the demonstrated in vivo CNS exposure of IP7e [1]. This property enables robust preclinical in vivo efficacy studies, as demonstrated by its ability to attenuate disease pathology in mouse models of multiple sclerosis (EAE) and age-related macular degeneration (AMD) following oral administration [2].

CNS Exposure & Oral Bioavailability

Class-level inference

Brain-penetrant and orally bioavailable in rodent models; effective at 10 mg/kg oral in EAE study

Supports in vivo CNS research model fit

MDIP, MMPIP lack documented CNS exposure.

Evidence Dimension	In vivo pharmacokinetic suitability for CNS disease models
Target Compound Data	Confirmed brain-penetrant and orally bioavailable; effective at 10 mg/kg (oral gavage) in EAE mouse model.
Comparator Or Baseline	MDIP, MMPIP, and other first-generation isoxazolo-pyridinones (Data not available/likely not characterized for oral CNS exposure).
Quantified Difference	Qualitative difference: IP7e is validated for in vivo CNS studies, whereas comparators are not.
Conditions	In vivo efficacy studies in mice (EAE model, AMD model) following oral administration.

Why This Matters

For researchers requiring a tool for in vivo CNS studies, the choice is clear. IP7e provides a validated, orally active, brain-penetrant option that can be used to bridge in vitro findings to complex animal models of neuroinflammation and neurodegeneration, unlike its predecessors.

• [1] CiteAb. In vitro pharmacological characterization of novel... 5-Methyl-3,6-diphenylisoxazolo[4,5-c]pyridin-4(5H)-one (MDIP) was identified by random screening, and 6-(4-methoxyphenyl)-5-methyl-3-pyridin-4-ylisoxazolo[4,5-c]pyridin-4(5H)-one (MMPIP) was produced by chemical modification of MDIP. View Source
• [2] Montarolo F, Raffaele C, Perga S, Martire S, Finardi A, Furlan R, et al. Effects of isoxazolo-pyridinone 7e, a potent activator of the Nurr1 signaling pathway, on experimental autoimmune encephalomyelitis in mice. PLoS One. 2014 Sep 30;9(9):e108791. View Source

IP7e: Key Research Applications

High-Sensitivity Screening for Nurr1 Modulators

The extreme in vitro potency of IP7e (EC50 = 3.9 nM) makes it an ideal reference agonist or positive control in high-throughput screening (HTS) campaigns designed to identify novel Nurr1 modulators . Its low nanomolar activity allows for the use of minimal compound quantities, reducing assay costs and mitigating issues related to compound solubility or solvent interference. Its superior potency relative to tools like vidofludimus (~400 nM) and 4A7C-301 (6.53 µM) establishes a high benchmark for hit validation and provides a robust signal-to-noise ratio in cellular assays .

Preclinical CNS Neuroinflammation and Neuroprotection

IP7e is uniquely positioned as a tool compound for preclinical studies requiring oral, brain-penetrant Nurr1 activation. Unlike many early-stage agonists, IP7e's pharmacokinetic properties have been validated in vivo, demonstrating efficacy in mouse models of multiple sclerosis (EAE) and age-related macular degeneration (AMD) following oral dosing [1]. This makes it the preferred molecule for target validation studies in neuroinflammatory conditions, Parkinson's disease research, and other CNS disorders where Nurr1 modulation is hypothesized to be beneficial [2].

Nurr1 Transcriptional Regulation Studies

For researchers dissecting the downstream transcriptional programs controlled by Nurr1, IP7e offers a highly potent and selective chemical probe. Its robust activation of Nurr1-dependent transcription allows for clear elucidation of gene expression changes in relevant cell types, such as pro-inflammatory macrophages [3]. The high potency (EC50 = 3.9 nM) ensures that observed effects are likely due to target engagement rather than off-target activities that can arise at higher concentrations. This is critical for generating high-confidence, target-specific mechanistic data.

NF-κB Pathway Suppression Assay Control

IP7e has been shown to suppress NF-κB signaling, a key inflammatory pathway . In cellular models of inflammation, IP7e can be used as a validated positive control to benchmark the anti-inflammatory efficacy of novel compounds or genetic interventions. Its ability to decrease the production of pro-inflammatory cytokines like TNF, IL-1β, and IL-6 in Nurr1-activated macrophages provides a clear and reproducible readout for pathway modulation [3].

Application

Selection Property

Validation Focus

Nurr1 modulator screening

High-sensitivity assay context

Reporter gene assay benchmarking

CNS neuroinflammation models

Brain-penetrant oral tool compound

In vivo target engagement and model response

Nurr1 transcriptional regulation studies

Potent chemical probe

Gene expression profiling specificity

NF-κB pathway suppression assay

Reported pathway modulation reference

Cytokine suppression endpoint review

• [1] Montarolo F, Raffaele C, Perga S, Martire S, Finardi A, Furlan R, et al. Effects of isoxazolo-pyridinone 7e, a potent activator of the Nurr1 signaling pathway, on experimental autoimmune encephalomyelitis in mice. PLoS One. 2014 Sep 30;9(9):e108791. View Source
• [2] Hintermann S, Chiesi M, Von Krosigk U, Mathe D, Felber R, Hengerer B. Identification of a series of highly potent activators of the Nurr1 signaling pathway. Bioorg Med Chem Lett. 2007 Jan 1;17(1):193-6. View Source
• [3] The nuclear receptor Nurr1 is preferentially expressed in human pro-inflammatory macrophages and limits their inflammatory profile. ScienceOpen. 2024. View Source